Cas no 599-64-4 (4-Cumylphenol)

• Product Name: 4-Cumylphenol
• CAS No: 599-64-4
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD00002365
• CID: 38687
• PubChem ID: 11742
• Update Time: 2025-04-18

4-Cumylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Phenylpropan-2-yl)phenol
• 4-(2-Phenylisopropyl)phenol
• 4-(alpha,alpha-dimethylbenzyl)phenol
• 4-alpha-Cumylphenol
• 4-Cumylphenol
• 4-α-Cumylphenol
• p-(2-Phenylisopropyl)phenol
• p-Cumylphenol
• AURORA 4778
• Cumyl phenol
• paracumilphenol
• PARA-CUMYLPHENOL
• PCP
• 2-(4'-Hydroxyphenyl)-2-phenylpropane
• Phenol, 4-(1-methyl-1-phenylethyl)-
• p-Cumyl phenol
• 4-(1-Methyl-1-phenylethyl)phenol
• 4-(Dimethylphenylmethyl)phenol
• 4-Hydroxydiphenyldimethylmethane
• 2-Phenyl-2-(4-hydroxyphenyl)propane
• 2-Phenyl-2-(p-hydroxyphenyl)propane
• p-(alpha-Cumenyl)phenol
• p-(alpha,alpha-Dimethylbenzyl)phenol
• Phenol, 4-(1-methyl-1-phenethyl)-
• 4-(1-Methyl-1-phenethyl)phenol

• MDL： MFCD00002365
• Inchi： 1S/C15H16O/c1-15(2,12-6-4-3-5-7-12)13-8-10-14(16)11-9-13/h3-11,16H,1-2H3
• InChI Key： QBDSZLJBMIMQRS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1
• BRN： 1870517

Computed Properties

• Exact Mass: 212.12000
• Monoisotopic Mass: 212.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1,115 g/cm3
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 335 °C(lit.)
• Flash Point: 160 ºC
• Refractive Index: 1.5725 (estimate)
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acid chlorides, acid anhydrides. Combustible.
• PSA: 20.23000
• LogP: 3.71810
• Solubility: Not available

4-Cumylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S37/39-S26
• RTECS：SL1942450
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons